(4-{5-[(3-methyl-5-isoxazolyl)methyl]-1,2,4-oxadiazol-3-yl}phenyl)methanol

• IUPAC Name: [4-[5-[(3-methyl-1,2-oxazol-5-yl)methyl]-1,2,4-oxadiazol-3-yl]phenyl]methanol
• InChI: InChI=1S/C14H13N3O3/c1-9-6-12(19-16-9)7-13-15-14(17-20-13)11-4-2-10(8-18)3-5-11/h2-6,18H,7-8H2,1H3
• InChI Key: VVSLIOZVPHRZMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CC2=NC(=NO2)C3=CC=C(C=C3)CO
• Molecular Formula: C14H13N3O3
• Molecular Weight: 271.27 g/mol

Description

(4-{5-[(3-methyl-5-isoxazolyl)methyl]-1,2,4-oxadiazol-3-yl}phenyl)methanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (4-{5-[(3-methyl-5-isoxazolyl)methyl]-1,2,4-oxadiazol-3-yl}phenyl)methanol is not fully understood. However, it has been suggested that this compound exerts its biological activity by targeting various proteins and enzymes in the body. For example, studies have shown that it can inhibit the activity of certain enzymes involved in inflammation and cancer.
Biochemical and Physiological Effects
Studies have shown that (4-{5-[(3-methyl-5-isoxazolyl)methyl]-1,2,4-oxadiazol-3-yl}phenyl)methanol can exert various biochemical and physiological effects in the body. For example, it has been shown to reduce inflammation, induce apoptosis (programmed cell death) in cancer cells, and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (4-{5-[(3-methyl-5-isoxazolyl)methyl]-1,2,4-oxadiazol-3-yl}phenyl)methanol in lab experiments is its versatility. It can be easily synthesized and modified to suit various experimental needs. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of (4-{5-[(3-methyl-5-isoxazolyl)methyl]-1,2,4-oxadiazol-3-yl}phenyl)methanol. One potential direction is the development of more efficient and cost-effective synthesis methods. Another direction is the exploration of its potential applications in fields such as nanotechnology and energy storage. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential as a drug candidate for various diseases.

Scientific Research Applications

(4-{5-[(3-methyl-5-isoxazolyl)methyl]-1,2,4-oxadiazol-3-yl}phenyl)methanol has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and agriculture. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. In material science, it has been used as a building block for the synthesis of various functional materials such as polymers and liquid crystals. In agriculture, it has been studied for its potential use as a pesticide.